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Compound of Interest

Compound Name: Alatrofloxacin mesylate

Cat. No.: B119680

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alatrofloxacin is a prodrug of the fluoroquinolone antibiotic trovafloxacin.[1] It is supplied as a
mesylate salt and was developed for intravenous administration, after which it is rapidly
converted in vivo to the active agent, trovafloxacin.[2][3] Although both alatrofloxacin and
trovafloxacin were withdrawn from the market due to risks of hepatotoxicity, the compounds
remain in use for research purposes.[4]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible results in any experimental setting. This document provides a detailed protocol for
the preparation, storage, and handling of alatrofloxacin mesylate stock solutions for research
applications.

Chemical Properties and Data

Alatrofloxacin mesylate is a white to light yellow powder.[2][5] Key chemical data are
summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b119680?utm_src=pdf-interest
https://www.scbt.com/p/alatrofloxacin-mesylate-146961-77-5
https://www.drugs.com/pro/trovan.html
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=da9b26bb-d2d7-4113-a0f9-c6c2280f4875
https://en.wikipedia.org/wiki/Alatrofloxacin
https://www.benchchem.com/product/b119680?utm_src=pdf-body
https://www.benchchem.com/product/b119680?utm_src=pdf-body
https://www.drugs.com/pro/trovan.html
https://tapermd.com/bbw/Trovafloxacin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 146961-77-5 [6]
Molecular Formula C27H29F3N60sS [1][6]
Molecular Weight 654.61 g/mol [1][6]
Appearance White to light yellow powder [2][5]
Solubility Soluble in DMSO, insoluble in 6]

water

Safety and Handling Precautions

Alatrofloxacin mesylate presents several hazards. Users should consult the Safety Data
Sheet (SDS) before handling.

o Hazards: Harmful if swallowed[7][8], causes skin and serious eye irritation[8], and may cause
respiratory irritation[8]. It is very toxic to aquatic life with long-lasting effects.[7]

o Personal Protective Equipment (PPE): Wear a lab coat, chemical safety goggles, and
appropriate protective gloves.[8]

o Handling: Handle in a well-ventilated area or fume hood to avoid dust formation and
inhalation.[7][8][9] Avoid contact with skin and eyes.[8] Wash hands thoroughly after
handling.

Experimental Protocol: Stock Solution Preparation

The primary solvent for preparing a concentrated stock solution of alatrofloxacin mesylate for
in vitro laboratory use is Dimethyl Sulfoxide (DMSO).[6]

Materials and Equipment

» Alatrofloxacin mesylate powder
e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

o Pipettes and sterile tips

Step-by-Step Protocol for a 10 mM DMSO Stock Solution

o Pre-weigh Vial: Tare a sterile, dry microcentrifuge tube or vial on an analytical balance.

o Weigh Compound: Carefully weigh the desired amount of alatrofloxacin mesylate powder
into the tared vial. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.55
mg.

o Calculation:
= Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.010 mol/L x 654.61 g/mol = 0.006546 g = 6.55 mg

o Add Solvent: Add the calculated volume of DMSO to the vial containing the powder. For the
example above, add 1 mL of DMSO.

¢ Dissolve Compound: Cap the vial securely and vortex thoroughly until the powder is
completely dissolved. Gentle warming in a water bath (25-30°C) may be used to aid
dissolution if necessary.

» Aliguot (Recommended): To avoid repeated freeze-thaw cycles, aliquot the stock solution
into smaller, single-use volumes in sterile tubes.

o Label and Store: Clearly label all aliquots with the compound name, concentration, solvent,
and date of preparation. Store as recommended in Section 5.0.

Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b119680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Workflow
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Caption: Workflow for preparing alatrofloxacin mesylate stock solution.

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and its solutions.
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Short-Term Long-Term .
Form Stability Notes  Reference
Storage Storage
Keep dry and
) 0-4°C (days to -20°C (months to
Solid Powder protected from [6]119]
weeks) years)

light.

-20°C (months) Avoid repeated
or-80°C (uptol  freeze-thaw [6][10]

year) cycles.

Stock Solutionin ~ 0-4°C (days to
DMSO weeks)

Preparation of Aqueous Working Solutions

For most cell-based assays, the DMSO stock solution must be further diluted into an aqueous
buffer or cell culture medium. It is critical to ensure the final concentration of DMSO is not toxic
to the experimental system (typically <0.1-0.5%).

Protocol for Dilution

¢ Determine Final Concentration: Decide on the final desired concentration of alatrofloxacin

and DMSO in your experiment.

 Serial Dilution: Perform serial dilutions of the DMSO stock solution in your agueous medium.
It is important to add the stock solution to the medium (not the other way around) while

mixing to prevent precipitation.

o Use Immediately: Aqueous working solutions should be prepared fresh for each experiment
and used immediately, as the stability of alatrofloxacin mesylate in agueous media at
neutral pH is not well characterized for long-term storage.

Dilution Logic Diagram
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Dilution Logic for Working Solutions
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Caption: Serial dilution from a DMSO stock to a final aqueous working solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Alatrofloxacin Mesylate Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119680#preparation-of-alatrofloxacin-mesylate-
stock-solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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